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Compound of Interest

Compound Name: 4-Ethylbenzophenone

Cat. No.: B099735 Get Quote

Essential Safety and Handling Guide for 4-
Ethylbenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Ethylbenzophenone (CAS No. 18220-90-1). The following

information is compiled to ensure the safe handling of this chemical in a laboratory setting,

prioritizing the well-being of all personnel.

Hazard and Exposure Data
4-Ethylbenzophenone is classified as a skin irritant and is toxic to aquatic life with long-lasting

effects.[1] Adherence to proper safety protocols is crucial to minimize exposure and

environmental contamination.
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Parameter Information Source

GHS Hazard Statements

H315: Causes skin irritation.

H411: Toxic to aquatic life with

long lasting effects.

[1]

Signal Word Warning [1]

Physical State Liquid (at 20°C) [2]

Molecular Formula C15H14O [1][3]

Molecular Weight 210.27 g/mol [1][3]

Permissible Exposure Limit

(PEL)
Data not available

Threshold Limit Value (TLV) Data not available

Immediately Dangerous to Life

or Health (IDLH)
Data not available

Glove Breakthrough Time

Data not available for this

specific compound. Select

chemical-resistant gloves.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the last line of defense against chemical exposure. The

following table and workflow diagram outline the necessary PPE for handling 4-
Ethylbenzophenone.
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PPE Category Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect for tears or punctures before

use.

Eye and Face Protection

Safety glasses with side shields or chemical

splash goggles. A face shield may be required

for splash hazards.

Skin and Body Protection

Laboratory coat, fully buttoned. Chemical-

resistant apron or coveralls for larger quantities

or splash risks.

Respiratory Protection

A NIOSH-approved respirator may be required if

working with heated material or if aerosols are

generated. Use in a well-ventilated area,

preferably a chemical fume hood.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling 4-Ethylbenzophenone.
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PPE Selection Workflow for 4-Ethylbenzophenone

Preparation & Risk Assessment

PPE Selection

Handling & Disposal

1. Assess Task-Specific Risks
(e.g., quantity, temperature, potential for splash)

2. Review Safety Data Sheet (SDS)

3. Locate Eyewash & Safety Shower

4. Select Chemical-Resistant Gloves

5. Choose Safety Goggles/Face Shield

6. Don Laboratory Coat

7. Evaluate Need for Respirator

8. Don PPE Correctly

9. Handle 4-Ethylbenzophenone in Fume Hood

10. Doff PPE & Dispose of Contaminated Items

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Ethylbenzophenone.
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Operational and Disposal Plans
Pre-Experiment Checklist

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower.

Gather all necessary PPE as outlined in the workflow diagram.

Step-by-Step Handling Protocol
Donning PPE: Wear a laboratory coat, ensuring it is fully buttoned. Put on safety glasses

with side shields or chemical splash goggles. Wear chemical-resistant gloves. Inspect gloves

for any tears or punctures before use.

Procedure:

Conduct all manipulations of 4-Ethylbenzophenone within a chemical fume hood to

minimize inhalation exposure.

Use a properly calibrated pipette or syringe for transferring the liquid.

Avoid direct contact with skin and eyes.

Keep containers tightly closed when not in use.

Doffing PPE: After handling, remove gloves using a technique that avoids skin contact with

the outer surface.[4] Dispose of gloves in the appropriate hazardous waste container.

Remove your lab coat and safety glasses. Wash hands thoroughly with soap and water.

Emergency Procedures
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Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[5] Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek medical

attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[5] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

Small Spills

Alert personnel in the immediate area. Wearing

appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand).[6] Collect the

material into a labeled container for hazardous

waste.[6]

Large Spills

Evacuate the area. Dike the spill to prevent

spreading.[6] Contact your institution's

environmental health and safety department.

Disposal Plan
Proper disposal of 4-Ethylbenzophenone and contaminated materials is essential to prevent

environmental harm.

Liquid Waste: Collect all waste solutions containing 4-Ethylbenzophenone in a clearly

labeled, sealed container for hazardous liquid waste.
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Contaminated Materials: Dispose of contaminated gloves, pipette tips, and other disposable

materials in a designated solid hazardous waste container.

Labeling: Label all waste containers as "Hazardous Waste" and include the chemical name.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.[2]

If possible, use a licensed chemical waste management company.

Handling and Disposal Workflow
The following diagram illustrates the lifecycle of handling and disposing of 4-
Ethylbenzophenone in a laboratory setting.
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Handling and Disposal Workflow for 4-Ethylbenzophenone

Receiving & Storage

Handling

Waste Collection & Disposal

Receive & Inspect Container

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Work in a Chemical Fume Hood

Perform Experimental Procedure

Collect Liquid Waste Collect Contaminated Solids

Label Waste Containers

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Lifecycle of 4-Ethylbenzophenone from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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